N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide

• Molecular Formula: C17H13N3O3
• Molecular Weight: 307.3 g/mol
• IUPAC Name: N-[4-(pyridin-2-ylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H13N3O3/c21-16(20-15-5-1-2-10-18-15)12-6-8-13(9-7-12)19-17(22)14-4-3-11-23-14/h1-11H,(H,19,22)(H,18,20,21)
• InChI Key: WABFRDGZSSCJPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3

Description

N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide is an aromatic amide and a member of furans.

Scientific Research Applications

Stereochemistry and Pharmacological Profile

• Phenylpiracetam and its derivatives, including compounds structurally related to N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide, have been studied for their CNS activity. The stereochemistry of these compounds significantly impacts their pharmacological profile. For instance, (4R)-2-oxo-4-phenylpyrrolidine-1-carboxamide and its methyl derivative show promising properties in facilitating memory processes and mitigating cognitive function impairments due to various factors. The studies underscore the importance of selecting the most effective stereoisomer and purifying drug substances from less active ones (Veinberg et al., 2015).

Reactions with Nucleophiles

• Arylmethylidene derivatives of 3H-furan-2-ones, structurally akin to N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide, engage in reactions with various nucleophiles. The outcome of these reactions depends on the reagents’ structure, nucleophile strength, and specific conditions, yielding a wide array of compounds like amides and heterocyclic compounds. This indicates the versatility of such structures in synthetic organic chemistry and potential applications in developing novel compounds with varied biological activities (Kamneva et al., 2018).

Applications in CNS Drugs

• Heterocycles with heteroatoms such as nitrogen, sulfur, and oxygen, akin to the structural framework of N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide, form a significant class of organic compounds with potential CNS activity. These compounds, through various functional chemical groups, can potentially influence CNS disorders, ranging from depression to convulsion. The review highlights the significance of these heterocycles and their derivatives in developing novel CNS-acting drugs, underscoring the potential applications of compounds similar to N-[4-[oxo-(2-pyridinylamino)methyl]phenyl]-2-furancarboxamide in treating CNS disorders (Saganuwan, 2017).